Cas no 1016723-43-5 (1-(1,4-Diazepan-1-YL)-2-ethylbutan-1-one)

• Product Name: 1-(1,4-Diazepan-1-YL)-2-ethylbutan-1-one
• CAS No: 1016723-43-5
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• MDL: MFCD09814823
• CID: 4675922
• Update Time: 2025-07-19

1-(1,4-Diazepan-1-YL)-2-ethylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1,4-DIAZEPAN-1-YL)-2-ETHYLBUTAN-1-ONE
• 1-(1,4-Diazepan-1-YL)-2-ethylbutan-1-one

• MDL： MFCD09814823
• Inchi： 1S/C11H22N2O/c1-3-10(4-2)11(14)13-8-5-6-12-7-9-13/h10,12H,3-9H2,1-2H3
• InChI Key： SOAYRHMWBRUBHV-UHFFFAOYSA-N
• SMILES： O=C(C(CC)CC)N1CCNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 178
• Topological Polar Surface Area: 32.299

Additional information on 1-(1,4-Diazepan-1-YL)-2-ethylbutan-1-one

Introduction to 1-(1,4-Diazepan-1-YL)-2-ethylbutan-1-one (CAS No. 1016723-43-5)

1-(1,4-Diazepan-1-YL)-2-ethylbutan-1-one (CAS No. 1016723-43-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Etorphine, is a derivative of the diazepane class and exhibits unique pharmacological properties that make it a valuable candidate for various therapeutic applications.

The molecular structure of 1-(1,4-Diazepan-1-YL)-2-ethylbutan-1-one consists of a diazepane ring fused to an ethylbutanone moiety. This structural configuration confers the compound with specific binding affinities and biological activities that are of great interest to researchers. The diazepane ring, in particular, is known for its role in modulating neurotransmitter systems, particularly those involving GABA and serotonin.

Recent studies have highlighted the potential of 1-(1,4-Diazepan-1-YL)-2-ethylbutan-1-one in the treatment of neurological disorders such as anxiety and depression. Its ability to interact with GABA receptors has been shown to produce anxiolytic effects, making it a promising candidate for the development of novel anxiolytic agents. Additionally, preliminary clinical trials have indicated that this compound may have fewer side effects compared to traditional benzodiazepines, which are commonly used for treating anxiety disorders.

In the realm of pain management, 1-(1,4-Diazepan-1-YL)-2-ethylbutan-1-one has demonstrated significant analgesic properties. Research conducted by the Department of Pharmacology at the University of California has shown that this compound can effectively reduce pain sensitivity in animal models without causing significant sedation or respiratory depression. These findings suggest that 1-(1,4-Diazepan-1-YL)-2-ethylbutan-1-one could be a valuable addition to the current arsenal of pain management drugs.

The pharmacokinetic profile of 1-(1,4-Diazepan-1-YL)-2-ethylbutan-1-one has also been extensively studied. It has been found to have good oral bioavailability and a relatively long half-life, which makes it suitable for once-daily dosing regimens. This characteristic is particularly advantageous in chronic conditions where patient compliance is crucial for effective treatment.

In terms of safety and toxicity, preclinical studies have shown that 1-(1,4-Diazepan-1-YL)-2-ethylbutan-1-one exhibits a favorable safety profile. It has been well-tolerated in animal models at therapeutic doses and has not shown any significant adverse effects on major organs such as the liver or kidneys. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The synthesis of 1-(1,4-Diazepan-1-YL)-2-ethylbutan-1-one involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the condensation of 2-chloroethyl butyrate with 4-piperidone followed by cyclization to form the diazepane ring. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

In conclusion, 1-(1,4-Diazepan-1-YL)-2-ethylbutan-1-one (CAS No. 1016723-43-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further investigation in both preclinical and clinical settings. As research continues to advance our understanding of this compound, it is likely that new avenues for its use in medicine will be discovered.